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Compound of Interest

Compound Name: 4-Tert-octylphenol

Cat. No.: B029142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-tert-octylphenol (CAS No. 140-66-9) is an organic compound classified as an alkylphenol.

Structurally, it consists of a phenol ring substituted with a tert-octyl group at the para (4)

position.[1] This bulky, branched alkyl group significantly influences its physical and chemical

properties, rendering it soluble in organic solvents while having low solubility in water.[2][3] It

appears as a white to slightly yellow crystalline or waxy solid at room temperature.[1][2] 4-tert-
octylphenol is primarily used as an intermediate in the manufacturing of surfactants, resins,

printing inks, and various other industrial products. Due to its widespread use and potential as

an endocrine disruptor, a thorough understanding of its physicochemical properties is crucial

for risk assessment, environmental fate modeling, and in the context of drug development and

toxicology studies.

Core Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-tert-octylphenol,
compiled from various sources.
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Property Value Reference(s)

IUPAC Name
4-(1,1,3,3-

tetramethylbutyl)phenol

CAS Number 140-66-9

Molecular Formula C₁₄H₂₂O

Molecular Weight 206.32 g/mol

Appearance

White or slightly yellow

crystalline solid; waxy solid;

white powder

Melting Point 79 - 85 °C

Boiling Point
277 - 283 °C (at 760 mmHg);

175 °C (at 30 mmHg)

Water Solubility 7 - 19 mg/L (at 20-22 °C)

Vapor Pressure
0.21 Pa (at 20 °C); 4.78 x 10⁻⁴

mmHg (at 25 °C)

Octanol-Water Partition

Coefficient (log Kow)
3.7 - 5.28

Density 0.916 - 0.95 g/cm³

pKa 10.15 (Predicted)

Experimental Protocols for Physicochemical
Property Determination
The determination of physicochemical properties for regulatory and scientific purposes typically

follows standardized methodologies, such as the OECD Guidelines for the Testing of

Chemicals. These protocols ensure data consistency and reliability.

Melting Point / Melting Range (OECD Guideline 102)
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This guideline describes several methods for determining the melting point of a substance,

which is the temperature at which the phase transition from solid to liquid occurs at

atmospheric pressure.

Methodology: Commonly used methods include the capillary method, hot-stage apparatus (like

a Kofler hot bar or melting point microscope), and thermal analysis techniques such as

Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA).

Capillary Method: A small amount of the finely powdered substance is packed into a capillary

tube. The tube is heated in a controlled liquid bath or metal block alongside a calibrated

thermometer. The temperatures at which melting begins and is complete are recorded as the

melting range.

Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow

between the sample and a reference as a function of temperature. The melting point is

identified as the peak of the endothermic transition on the resulting thermogram.
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Sample Preparation

Analysis (Capillary Method)

Data Recording

Grind solid
4-tert-octylphenol

Pack into
capillary tube

Place tube in
heating block/

bath

Heat at a
controlled rate

Observe sample
with magnification

Record T_initial
(first liquid appears)

Record T_final
(all solid disappears)

Result:
Melting Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination via Capillary Method (OECD 102).
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Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which a substance's vapor pressure equals the

surrounding atmospheric pressure.

Methodology: Methods vary from simple distillation to advanced thermal analysis. The choice

depends on the substance's properties and the required precision.

Dynamic Method: The substance is heated, and the boiling temperature is measured at

various applied pressures. The vapor pressure curve is plotted, and the boiling point at

standard atmospheric pressure (101.325 kPa) is determined by interpolation.

Ebulliometer Method: An ebulliometer is used to measure the boiling temperature with high

precision by ensuring equilibrium between the liquid and vapor phases.

DSC/DTA: Similar to melting point determination, thermal analysis can be used to identify the

onset of the boiling endotherm.
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Apparatus Setup (Dynamic Method) Measurement

Data Analysis

Place sample in
heating vessel

Connect to pressure
control system

Insert temperature
sensor in vapor

Record equilibrium
temperature (T)

Set a specific
pressure

Heat sample until
boiling is stable

Repeat for
multiple pressures

Plot log(P) vs 1/T

Interpolate to find T
at standard pressure

(101.325 kPa)

R

Result:
Normal Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Dynamic Method (OECD 103).
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Water Solubility (OECD Guideline 105)
This guideline details methods to determine the saturation mass concentration of a substance

in water at a given temperature.

Methodology: For substances with low solubility like 4-tert-octylphenol, the Flask Method is

appropriate.

Equilibration: An excess amount of the test substance is added to a suitable volume of water

in a vessel. The mixture is agitated at a constant temperature (e.g., 20 °C) for a sufficient

time to reach equilibrium (typically 24-48 hours).

Phase Separation: The saturated solution is separated from the undissolved solid, usually by

centrifugation or filtration, ensuring that the temperature remains constant.

Concentration Analysis: The concentration of 4-tert-octylphenol in the clear aqueous phase

is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).
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Equilibration

Phase Separation

Analysis

Add excess
4-tert-octylphenol

to water

Agitate at constant
temperature (e.g., 20°C)

for >24h

Allow phases
to separate

Centrifuge to remove
undissolved solid

Collect clear
aqueous supernatant

Determine concentration
(e.g., via HPLC)

R

Result:
Water Solubility (mg/L)

 

Saturation Stage

Trapping Stage

Analysis & Calculation

Pass inert gas (N₂)
at known flow rate

Gas flows over/
through sample at

constant temperature

Gas becomes saturated
with vapor

Saturated gas flows
through a sorbent

trap

Vapor is adsorbed

Quantify mass (m)
of trapped substance

Calculate Vapor
Pressure (P) using

ideal gas law

Measure total gas
volume (V)

R

Result:
Vapor Pressure (Pa)
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Calibration

Sample Analysis

Calculation

Select reference
compounds with
known log Kow

Inject each and record
retention time (t_R)

Plot log Kow vs.
log k (capacity factor)

Interpolate on
calibration curve to

find log Kow

Dissolve 4-tert-octylphenol
in mobile phase

Inject into HPLC system

Measure retention
time (t_R)

Calculate log k for
4-tert-octylphenol

R

Result:
log Kow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. laboratuar.com [laboratuar.com]

2. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103 ... - OECD -
Google Kitaplar [books.google.com.tr]

3. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice
[analytice.com]

To cite this document: BenchChem. [Physicochemical Properties of 4-tert-Octylphenol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029142#physicochemical-properties-of-4-tert-
octylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

